Cas no 1803583-60-9 (5-(Benzylsulfanyl)furan-2-carbonitrile)

• Product Name: 5-(Benzylsulfanyl)furan-2-carbonitrile
• CAS No: 1803583-60-9
• MF: C₁₂H₉NOS
• MW: 215.270961523056
• CID: 6243965
• PubChem ID: 112756383
• Update Time: 2025-10-20

5-(Benzylsulfanyl)furan-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1803583-60-9
• 5-benzylsulfanylfuran-2-carbonitrile
• C12H9NOS
• EN300-197606
• 5-(Benzylsulfanyl)furan-2-carbonitrile

• Inchi： 1S/C12H9NOS/c13-8-11-6-7-12(14-11)15-9-10-4-2-1-3-5-10/h1-7H,9H2
• InChI Key： OVQAICXVLBGDFF-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C#N)O1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.04048508g/mol
• Monoisotopic Mass: 215.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(Benzylsulfanyl)furan-2-carbonitrile

Comprehensive Overview of 5-(Benzylsulfanyl)furan-2-carbonitrile (CAS No. 1803583-60-9): Properties, Applications, and Industry Insights

5-(Benzylsulfanyl)furan-2-carbonitrile (CAS No. 1803583-60-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This furan derivative combines a benzylsulfanyl moiety with a carbonitrile group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₂H₉NOS, and precise molecular weight of 215.27 g/mol underscore its potential in targeted drug design and material science applications.

In recent years, the demand for heterocyclic compounds like 5-(Benzylsulfanyl)furan-2-carbonitrile has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "synthesis of furan derivatives" or "benzylsulfanyl applications in medicinal chemistry," reflecting the compound's relevance in cutting-edge science. Its nitrile functional group further enables diverse chemical transformations, aligning with trends in green chemistry and atom-efficient reactions.

The compound's physicochemical properties—including a melting point range of 110–112°C and solubility in organic solvents like DMSO and ethanol—make it suitable for high-throughput screening assays. Industry professionals often inquire about "CAS 1803583-60-9 suppliers" or "scalable production methods for nitrile-containing furans," highlighting its commercial viability. Notably, its low toxicity profile (as per preliminary studies) positions it favorably for preclinical development compared to traditional aryl halide precursors.

Emerging applications of 5-(Benzylsulfanyl)furan-2-carbonitrile extend to organic electronics, where its π-conjugated system contributes to charge transport properties. This aligns with global interest in "sustainable materials for OLEDs" and "bio-based semiconductors." Analytical techniques such as HPLC purity testing (typically >98%) and NMR spectral data (δ 7.4–7.3 ppm for aromatic protons) ensure rigorous quality control for research-grade batches.

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As regulatory frameworks evolve, 5-(Benzylsulfanyl)furan-2-carbonitrile exemplifies how structure-activity relationship (SAR) optimization can balance efficacy with environmental safety—a key concern in "benign-by-design chemicals" searches. Future research may explore its metabolite profiling or polymeric hybrid materials, cementing its status as a multifaceted building block for 21st-century innovation.